Cas no 2287310-86-3 (2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid
• CAS No: 2287310-86-3
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5223468
• PubChem ID: 165979837
• Update Time: 2025-07-01

2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(dimethylamino)-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid

• Inchi： 1S/C17H18N2O4/c1-19(2)13-8-9-15(14(10-13)16(20)21)18-17(22)23-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,18,22)(H,20,21)
• InChI Key： UGOGNPCNGYHTEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(N(C)C)=CC=C1NC(OCC1=CC=CC=C1)=O

Additional information on 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid (CAS No: 2287310-86-3)

2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2287310-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an amino group and a dimethylamino substituent, along with a benzyloxy carbonyl moiety, makes it a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features have positioned it as a subject of interest in ongoing research, particularly in the development of novel therapeutic agents.

The compound’s molecular structure, featuring a benzene ring substituted at the 5-position with a dimethylamino group and an amino group at the 2-position, further enhances its potential as a pharmacophore. The benzyloxy carbonyl group not only contributes to the stability of the molecule but also serves as a protective group in peptide synthesis, making it valuable in the field of proteomics and peptidomimetics. This dual functionality has prompted investigations into its role as a precursor for more complex drug candidates.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications at specific positions on the benzene ring can significantly alter the pharmacological properties of these compounds. For instance, derivatives with amino or amide functionalities have been explored for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of an amino group and a dimethylamino moiety provides multiple points for further functionalization, allowing chemists to design molecules with tailored properties. This flexibility has led to its incorporation into various synthetic strategies aimed at developing novel small-molecule drugs. Researchers have leveraged its structural framework to explore interactions with biological targets such as enzymes and receptors, which are critical for drug action.

Recent advancements in computational chemistry have further enhanced the understanding of how this compound interacts with biological systems. Molecular docking studies have been employed to predict binding affinities and identify potential drug-like properties. These simulations have suggested that modifications to the benzyloxy carbonyl or the amino groups could improve binding efficacy and selectivity. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds.

The synthesis of 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid itself is an intricate process that requires precise control over reaction conditions. The introduction of the benzyloxy carbonyl group often involves protecting group strategies to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct key structural elements efficiently. These methods not only improve yield but also enhance scalability, which is crucial for industrial applications.

In addition to its synthetic significance, this compound has been explored in various biological assays to assess its potential therapeutic value. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. While these findings are promising, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The role of benzoic acid derivatives in drug discovery continues to evolve with advancements in chemical biology and biotechnology. Innovations in synthetic methodologies have enabled the creation of increasingly complex derivatives with enhanced pharmacological profiles. The compound 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid exemplifies this trend by serving as a versatile scaffold for developing next-generation therapeutics.

As interest in targeted therapies grows, so does the demand for high-quality intermediates like this one. Pharmaceutical companies and academic institutions are collaborating to explore new applications and optimize synthetic routes for benzoic acid derivatives. This collaborative effort not only accelerates drug discovery but also fosters innovation across multiple disciplines.

The future prospects for 2-{(benzyloxy)carbonylamino}-5-(dimethylamino)benzoic acid are bright, with ongoing research poised to unlock new possibilities in medicinal chemistry. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to harness its full potential as a tool for developing novel treatments that address unmet medical needs.